Cas no 20442-65-3 (1-(4-methylphenyl)-3-phenylprop-2-yn-1-one)

1-(4-methylphenyl)-3-phenylprop-2-yn-1-one is a specialized organic compound featuring a conjugated ynone structure with aromatic substituents. Its molecular framework, incorporating both a methylphenyl and phenyl group linked via a propynone moiety, makes it a valuable intermediate in synthetic organic chemistry. This compound is particularly useful in cross-coupling reactions, cyclization processes, and as a precursor for heterocyclic synthesis. Its structural rigidity and electron-rich aromatic systems enhance reactivity in targeted transformations, offering precise control in complex molecule assembly. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in pharmaceutical and materials science research.

1-(4-methylphenyl)-3-phenylprop-2-yn-1-one structure

20442-65-3 structure

Product Name:1-(4-methylphenyl)-3-phenylprop-2-yn-1-one

CAS No:20442-65-3

MF:C₁₆H₁₂O

MW:220.265884399414

CID:909795

PubChem ID:605962

Update Time:2025-10-17

1-(4-methylphenyl)-3-phenylprop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-methylphenyl)-3-phenylprop-2-yn-1-one
- 1-(4-methylphenyl)-3-phenyl-2-propyn-1-one
- 1-(4-methylphenyl)-3-phenylprop-2-yn-1-ol
- 1-(4-methylphenyl)-3-phenylpropynone
- 1-(p-methylphenyl)-3-phenyl-2-propyn-1-one
- 3-phenyl-1-(4-methylphenyl)-2-propyn-1-one
- 3-phenyl-1-(4-methylphenyl)-2-propynone
- AC1LCSJV
- AC1Q2JM4
- CCG-55205
- CTK0J8898
- HMS1440A07
- Maybridge3_003175
- Phenylethynyl p-tolyl ketone
- 3-phenyl-1-(p-tolyl)prop-2-yn-1-one
- CS-0110717
- 1-(4-Methylphenyl)-3-phenyl-2-propyn-1-one #
- 20442-65-3
- CHEMBL4763993
- AKOS015967614
- HZTQMHOPSAEKFO-UHFFFAOYSA-N
- SR-01000644244-1
- PD169668
- SCHEMBL15827958
- DTXSID40345629
- 3-phenyl-1-p-Tolyl-propynone
- IDI1_014562
- BDBM50562854
- 3-phenyl-1-p-tolylprop-2-yn-1-one
- Cyto5C3
- HS-5876
- Inchi： 1S/C16H12O/c1-13-7-10-15(11-8-13)16(17)12-9-14-5-3-2-4-6-14/h2-8,10-11H,1H3
- InChI Key： HZTQMHOPSAEKFO-UHFFFAOYSA-N
- SMILES： O=C(C#CC1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 220.08886
Monoisotopic Mass: 220.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1-(4-methylphenyl)-3-phenylprop-2-yn-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181357-1g	3-Phenyl-1-(p-tolyl)prop-2-yn-1-one	20442-65-3	97%	1g	￥6250	2023-04-15
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	SB413357-1g	2-Propyn-1-one, 1-(4-methylphenyl)-3-phenyl-	20442-65-3	99%	1g	¥2500	2023-11-08